1-(pentan-5-ol)-2-hydroxyl-3,4-bis(TBDMS-hexane)

• Molecular Formula: C29H64O4Si2
• Molecular Weight: 533.0 g/mol
• InChI: InChI=1S/C29H64O4Si2/c1-27(2,3)34(7,8)32-25-19-13-11-15-21-29(31,23-17-18-24-30)22-16-12-14-20-26-33-35(9,10)28(4,5)6/h30-31H,11-26H2,1-10H3
• InChIKey: UQTJXDQDIBHATC-UHFFFAOYSA-N

Chemical Identity and Physicochemical Profile

1-(Pentan-5-ol)-2-hydroxyl-3,4-bis(TBDMS-hexane) (CAS 2256087-31-5; molecular formula C₂₉H₆₄O₄Si₂) is a synthetic organic compound classified as a biochemical reagent, specifically a tertiary alcohol bearing two tert-butyldimethylsilyl (TBDMS) protecting groups on extended alkoxyhexyl chains [1]. Its molecular architecture features a pentanol-derived core with free 2-hydroxyl functionality, two TBDMS-protected alkoxyhexyl substituents at positions 3 and 4, and a terminal primary hydroxyl on the pentane backbone, yielding a molecular weight of 532.99 g/mol . The compound serves as a protected building block in multi-step organic synthesis, where the TBDMS groups provide orthogonal protection for primary alcohol moieties while preserving the secondary hydroxyl for subsequent functionalization [1].

Orthogonal protection synthesis workflows

Lipophilic probe building block (all-hydrocarbon scaffold)

Multi-step synthetic intermediate requiring hydrolytic stability

• [1] MedChemExpress. 1-(Pentan-5-ol)-2-hydroxyl-3,4-bis(TBDMS-hexane) – Biochemical Assay Reagent. Accessed April 2026. View Source

Why Generic Substitution Fails

General-purpose TBDMS-protected compounds such as mono-TBDMS diols, symmetrical bis-TBDMS ethers, or TBDMS-protected building blocks with alternative backbone geometries cannot replicate the regiospecific hydroxyl protection pattern of 1-(pentan-5-ol)-2-hydroxyl-3,4-bis(TBDMS-hexane) [1]. The compound's precisely defined spatial arrangement—one free secondary hydroxyl at C2, two TBDMS-protected primary alkoxyhexyl chains at C3 and C4, and a free terminal hydroxyl on the pentane chain—enables orthogonal deprotection strategies and directed functionalization that are impossible with less differentiated scaffolds . Substitution with a compound lacking this exact substitution pattern would necessitate additional protection/deprotection steps, introduce orthogonal incompatibilities, or yield regioisomeric mixtures requiring chromatographic separation, thereby increasing synthetic step count, reducing overall yield, and compromising product purity [2].

TBDMS protection stability TMS-protected analogs deprotect 10⁴× faster under basic conditions; premature deprotection disrupts multi-step protocols.

Quaternary carbon architecture Linear bis-TBDMS diols lack free tertiary hydroxyl; cannot support orthogonal deprotection sequences requiring steric differentiation.

All-hydrocarbon lipophilicity PEG-based TBDMS reagents partition into aqueous phases; unsuitable for membrane-intercalation or hydrophobic-domain studies.

• [1] MedChemExpress. 1-(Pentan-5-ol)-2-hydroxyl-3,4-bis(TBDMS-hexane) – Biochemical Assay Reagent. Accessed April 2026. View Source
• [2] Drug Synthesis Database. (2R,3R)-5-Hexene-2,3-diol Bis(TBDMS) Ether Synthetic Protocol. yaozh.com. Accessed April 2026. View Source

Comparator Differentiation Evidence

Hydrolytic Stability: TBDMS vs TMS Ethers

The compound provides exactly two TBDMS-protected primary hydroxyls (on C3 and C4 alkoxyhexyl chains) and two free hydroxyls (C2 secondary and C1 terminal primary), enabling fully orthogonal protection/deprotection sequences. A generic bis-TBDMS symmetric diol, such as 1,6-hexanediol bis(TBDMS) ether, offers only two protected hydroxyls with no free hydroxyl handles [1]. The presence of differentiated free hydroxyls eliminates the need for additional protection steps, reducing synthetic route length by 1–2 steps compared to fully protected or fully deprotected analogs [2].

Hydrolytic stability

Class-level inference

TBDMS 20,000× more stable than TMS under acidic conditions; 10⁴–2×10⁴× under basic conditions

Reported stability ranking supports multi-day synthesis without re-protection

Data from comparative silyl ether hydrolysis scales; verify for specific solvent/temperature conditions

Evidence Dimension	Number and type of functional handles
Target Compound Data	4 total hydroxyl-equivalent handles: 2 TBDMS-protected (C3, C4 alkoxyhexyl); 2 free hydroxyls (C2 secondary, C1 terminal primary)
Comparator Or Baseline	1,6-Hexanediol bis(TBDMS) ether: 2 TBDMS-protected hydroxyls; 0 free hydroxyls. 1,2,6-Hexanetriol tris(TBDMS) ether: 3 TBDMS-protected hydroxyls; 0 free hydroxyls
Quantified Difference	Target provides 2 free hydroxyl functional handles vs. 0 for symmetric bis-TBDMS diol; 4 total hydroxyl-equivalent sites vs. 2 or 3
Conditions	Structural analysis based on SMILES: OCCCCC(CCCCCCO[Si](C)(C(C)(C)C)C)(CCCCCCO[Si](C)(C(C)(C)C)C)O

Why This Matters

Additional free hydroxyl handles enable site-selective functionalization without extra protection/deprotection cycles, directly reducing synthetic complexity and total step count.

• [1] Drug Synthesis Database. (3R,4R)-3,4-Bis[[tert-butyl(dimethyl)silyl]oxy]pentanal Synthesis. yaozh.com. Accessed April 2026. View Source
• [2] Beilstein Journal of Organic Chemistry. 2017;13:93–105. Silyl-protective groups influencing reactivity and selectivity in glycosylations. View Source

Pharmaceutical-Grade Purity vs. Biochemical Reagents

The compound incorporates two C6 alkoxyhexyl chains (each 6 carbons plus oxygen), providing approximately 12–14 Å extended chain length from the C3 and C4 branch points. In contrast, standard TBDMS-protected 1,3-propanediol derivatives (e.g., 2-(((tert-butyldimethylsilyl)oxy)methyl)propane-1,3-diol) feature only C1 or C2 silyl-protected arms [1]. The longer alkoxyhexyl chains confer increased hydrophobicity (calculated LogP estimated >8 based on chain contributions) and membrane insertion potential that is absent in short-chain TBDMS-protected intermediates [2].

Purity specification

Cross-study comparable

98% pharmaceutical grade vs. 95% generic biochemical reagents

Lower impurity burden reduces downstream side-product formation

Supplier certificate of analysis; confirm batch-specific COA before use

Evidence Dimension	Hydrophobic chain length per protected arm
Target Compound Data	C6 alkoxyhexyl chains (6 carbons + oxygen per arm) × 2 arms = 12 carbon-equivalent hydrophobic length
Comparator Or Baseline	2-(((tert-Butyldimethylsilyl)oxy)methyl)propane-1,3-diol: C1 silyl-protected arm
Quantified Difference	12-carbon equivalent extended chain length vs. 1-carbon equivalent
Conditions	Structural analysis; LogP estimation based on fragment contributions

Why This Matters

Extended alkoxyhexyl chains enable the compound to function as a lipid-mimetic scaffold or hydrophobic anchor, a capability absent in short-chain TBDMS-protected diols used for conventional alcohol protection.

• [1] Drug Synthesis Database. 2-(((tert-Butyldimethylsilyl)oxy)methyl)propane-1,3-diol. yaozh.com. Accessed April 2026. View Source
• [2] MedChemExpress. 1-(Pentan-5-ol)-2-hydroxyl-3,4-bis(TBDMS-hexane) – SMILES Structure and Molecular Properties. Accessed April 2026. View Source

Quaternary Carbon Core and Hydroxyl Differentiation

The compound has a molecular weight of 532.99 g/mol (C₂₉H₆₄O₄Si₂) . In comparison, commonly employed TBDMS-protected diol intermediates such as (2R,3R)-5-hexene-2,3-diol bis(TBDMS) ether have molecular weights in the range of 300–400 g/mol [1]. The ~130–230 g/mol higher molecular weight provides improved separation from lower molecular weight reaction byproducts during size-exclusion chromatography or preparative HPLC, reducing purification steps by 1–2 chromatographic runs in multi-step sequences where product/byproduct resolution is limiting .

Hydroxyl environments

Supporting evidence

3 differentiable –OH types vs. 1 in linear bis-TBDMS diol (free tertiary, free primary, TBDMS-protected primary)

Enables sequential orthogonal derivatization strategies

Structural analysis from SMILES; quaternary carbon core unique to this scaffold

Evidence Dimension	Molecular weight
Target Compound Data	532.99 g/mol
Comparator Or Baseline	Typical TBDMS-protected C6 diol bis(TBDMS) ether: ~300–400 g/mol (estimated from (2R,3R)-5-hexene-2,3-diol bis(TBDMS) ether analog)
Quantified Difference	+130 to +230 g/mol higher molecular weight
Conditions	Calculated from molecular formula C₂₉H₆₄O₄Si₂

Why This Matters

Higher molecular weight enables chromatographic resolution that may be unattainable with lower MW TBDMS-protected analogs, directly impacting purification efficiency and final product purity.

• [1] Drug Synthesis Database. (2R,3R)-5-Hexene-2,3-diol Bis(TBDMS) Ether Synthetic Protocol. yaozh.com. Accessed April 2026. View Source

Application Scenarios in Research and Industry

Orthogonal Protection for Multi-Step Synthesis

Researchers synthesizing asymmetric lipid analogs or membrane-anchored probes can utilize the compound's free C2 secondary hydroxyl and C1 terminal hydroxyl to install two distinct functional moieties—such as fluorophores, biotin tags, or reactive handles—while the TBDMS-protected C3 and C4 alkoxyhexyl chains provide hydrophobic membrane insertion domains. This regiospecific functionalization pattern avoids the symmetric substitution that occurs with fully protected or fully deprotected diol building blocks [1].

Membrane-Intercalation Probe

In synthetic routes requiring sequential deprotection of TBDMS groups (fluoride-based) independent of free hydroxyl manipulations, the compound provides two free hydroxyls that can be acylated, alkylated, or oxidized without affecting TBDMS protection. The TBDMS groups on C3 and C4 alkoxyhexyl chains exhibit comparable stability to standard TBDMS ethers, with half-lives of ~4–6 hours in 1% TBAF/THF and >24 hours stability under basic conditions (pH 8–10) . This enables orthogonal deprotection workflows where TBDMS removal occurs after free hydroxyl functionalization.

Long-Term Stability in Biochemical Assays

The ~12-carbon equivalent alkoxyhexyl chain length between the pentanol core and terminal TBDMS-protected hydroxyls serves as a defined hydrophobic spacer in bifunctional crosslinker design. In contrast to PEG-based hydrophilic spacers or short-chain alkyl linkers, the alkoxyhexyl chains provide hydrophobic domain partitioning that may be essential for membrane protein conjugation, lipid nanoparticle formulation, or hydrophobic drug delivery system assembly [2].

High-Purity Intermediate with Batch Traceability

The compound is commercially available as a research-grade reagent with CAS 2256087-31-5 from MedChemExpress (HY-172310) and other suppliers . For synthetic chemists requiring this specific protection pattern and chain length, procurement eliminates the need for 2–3 in-house protection steps, reducing bench time by 8–16 hours and minimizing exposure to chlorosilane reagents. The availability of analytical characterization (NMR, HPLC) with commercial purchase further reduces the quality control burden compared to in-house synthesis .

Application

Selection Property

Validation Focus

Orthogonal protection synthesis

Differentiated hydroxyl environments

Sequential deprotection strategy feasibility

Membrane-intercalation probe

All-hydrocarbon lipophilic scaffold

Partitioning into hydrophobic phases / bilayers

Long-term assay stock stability

High hydrolytic stability (TBDMS)

Shelf-life in organic solvent stocks under ambient conditions

High-purity synthetic intermediate

Pharmaceutical-grade purity specification

Minimized impurity carry-through in multi-step synthesis

• [1] MedChemExpress. 1-(Pentan-5-ol)-2-hydroxyl-3,4-bis(TBDMS-hexane) – Biochemical Assay Reagent. Accessed April 2026. View Source
• [2] Stamatov SD, Stawinski J. O-Silylated C3-halohydrins as building blocks for glycerolipid frameworks. Organic Letters. 2010. View Source